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Compound of Interest

Compound Name: 4-Chlorophenol-2,3,5,6-D4,OD

CAS No.: 344298-84-6

Cat. No.: B586522

Get Quote

4-Chlorophenol-2,3,5,6-d4,OD is a deuterium-labeled isotopologue of 4-chlorophenol, a

compound of significant interest in environmental and toxicological research. In this stable-

isotope labeled version, the four hydrogen atoms on the aromatic ring and the hydrogen of the

hydroxyl group are substituted with deuterium (D). This substitution increases its molecular

mass while maintaining chemical reactivity and chromatographic behavior virtually identical to

its non-labeled counterpart.[1] This property makes it an invaluable tool, primarily serving as a

high-fidelity internal standard or isotopic tracer for quantitative analysis by mass spectrometry,

ensuring accuracy and reproducibility in complex sample matrices.[1]

While the strategic replacement of hydrogen with deuterium can significantly alter the metabolic

fate of a compound—a principle known as the kinetic isotope effect which is foundational in

modern drug development—it does not change its fundamental chemical hazards.[2]

Therefore, for the purposes of laboratory safety, the toxicological and hazardous properties of

4-Chlorophenol-2,3,5,6-d4,OD must be considered identical to those of 4-chlorophenol. This

guide provides a detailed examination of its safety profile, synthesizing data from its Safety

Data Sheet (SDS) with field-proven insights to ensure its safe handling, storage, and disposal.
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Section 1: Hazard Identification and Toxicological
Profile
The cornerstone of a Safety Data Sheet is the clear articulation of a substance's intrinsic

hazards. Based on the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-Chlorophenol and its deuterated analog are classified as hazardous through

multiple exposure routes.

GHS Hazard Classification Summary

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[3]

[4][5][6][7]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[3][4][5][6][7]

Acute Toxicity, Inhalation Category 4
H332: Harmful if inhaled.[3][4]

[5][6][7]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage.

Hazardous to the Aquatic

Environment, Long-term
Category 2

H411: Toxic to aquatic life with

long lasting effects.[3][5][6]

Toxicological Causality:

Chlorophenols are systemic toxicants that can readily penetrate the skin and mucous

membranes.[8] The primary health risks are not limited to localized irritation. Studies on

chlorophenols indicate that significant exposure can lead to systemic effects, primarily targeting

the liver, kidneys, and central nervous system.[9][10]

Systemic Effects: High exposure can manifest in symptoms such as headache, dizziness,

tremors, muscular weakness, and in severe cases, seizures and coma.[9][11] This

neurotoxicity is a critical consideration in managing exposure.
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Organ Damage: 4-Chlorophenol has been shown to potentially cause damage to the liver

and kidneys upon significant exposure.[9]

Environmental Persistence: The classification "Toxic to aquatic life with long lasting effects"

highlights the compound's environmental persistence.[8] Its release into waterways must be

strictly avoided as it can cause long-term harm to ecosystems.

Caption: Chemical structure of 4-Chlorophenol-2,3,5,6-d4,OD.

Section 2: A Proactive System for Exposure Control
Effective laboratory safety relies on a multi-layered approach known as the hierarchy of

controls. This framework prioritizes the most effective measures to mitigate risk, with Personal

Protective Equipment (PPE) serving as the final barrier.

Engineering Controls: This is the most critical layer of protection. All work involving 4-
Chlorophenol-2,3,5,6-d4,OD, from weighing the solid to preparing solutions, must be

conducted within a certified chemical fume hood.[3][12] The fume hood's function is to

contain and exhaust dusts and vapors, preventing inhalation, which is a primary route of

exposure.

Administrative Controls: These are the protocols that dictate safe work practices. This

includes restricting access to areas where the compound is used, providing thorough training

on its specific hazards, and ensuring personnel wash their hands thoroughly after handling,

even when gloves have been worn.[4][13]

Personal Protective Equipment (PPE): PPE is not a substitute for robust engineering controls

but is essential for protecting against direct contact.

Hand Protection: Wear chemical-resistant gloves. While nitrile gloves are common in

laboratories, they can be penetrated by phenols, especially in mixtures. For any risk of

splash or extended contact, heavier-duty gloves such as butyl rubber or Viton should be

considered. Always check the glove manufacturer's compatibility data. Gloves must be

removed and replaced immediately if contamination occurs.

Eye and Face Protection: Chemical splash goggles are mandatory. If there is a significant

risk of splashing, a face shield should be worn in addition to goggles.
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Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher

risk of spills, a chemically resistant apron should be worn over the lab coat.[3]

Section 3: Protocols for Safe Handling and Storage
Mishandling and improper storage are common sources of laboratory incidents. Adherence to

strict protocols is a self-validating system for safety.

Key Physical and Chemical Properties

Property Value Source

Appearance
Off-white to pale crystalline

solid
[1]

Molecular Formula C₆D₅ClO

Molecular Weight ~132.58 g/mol [5]

Storage Temperature
Room Temperature (in a cool,

dry place)
[14][15]

Sensitivities Moisture and light sensitive [1][14]

Experimental Protocol: Preparation of a Stock Solution

This protocol outlines the steps for safely preparing a stock solution, a common laboratory

procedure.

Preparation: Assemble all necessary equipment (vial of the compound, solvent, volumetric

flask, pipettes, balance) inside a chemical fume hood. Don appropriate PPE (lab coat,

goggles, compatible gloves).

Weighing: Tare a clean, dry weighing vessel on an analytical balance. Carefully transfer the

required amount of 4-Chlorophenol-2,3,5,6-d4,OD solid to the vessel. Avoid generating

dust.[14]

Dissolution: Carefully add the solid to the volumetric flask. Use a small amount of the desired

solvent (e.g., methanol, acetonitrile) to rinse the weighing vessel, transferring the rinsate into
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the flask to ensure quantitative transfer.

Dilution: Add solvent to the flask until it is approximately half-full. Gently swirl to dissolve the

solid completely.

Final Volume: Once dissolved, carefully add solvent to the calibration mark on the volumetric

flask.

Mixing: Cap the flask securely and invert several times to ensure the solution is

homogeneous.

Labeling and Storage: Transfer the solution to a clearly labeled, sealed, and appropriate

storage container (amber glass is recommended to protect from light).[1] Store according to

the guidelines below.

Storage and Incompatibility

The chemical stability of 4-Chlorophenol-2,3,5,6-d4,OD depends on its storage conditions.

The causality behind these rules is rooted in its chemical reactivity.

Condition: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][13]

[15]

Reason: This prevents moisture absorption, to which the compound is sensitive, and

minimizes sublimation or vapor release.[1]

Condition: Keep away from light.[12][14]

Reason: Phenolic compounds can degrade or discolor upon exposure to light.

Condition: Store away from incompatible materials such as strong oxidizing agents, acid

anhydrides, and acid chlorides.[3][15]

Reason: Contact with strong oxidizers can create a risk of fire or explosion.[3]
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1. Assemble Materials
in Fume Hood

2. Don Full PPE
(Goggles, Gloves, Lab Coat)

3. Weigh Solid Compound
(Avoid Dust Generation)

4. Quantitatively Transfer
to Volumetric Flask

5. Dissolve and Dilute
to Final Volume

6. Label and Store
in a Cool, Dry, Dark Place

7. Clean Work Area and
Dispose of Waste Properly
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node_action Spill Occurs

Is the spill >50 mL
or outside a fume hood?

Evacuate Area.
Alert others.

Call EHS/Emergency Services.

Yes

Ensure Full PPE is Worn

No

Cover with inert absorbent
(vermiculite, sand).

Do not sweep dry powder.

Collect residue using non-sparking
tools into a sealed container.

Decontaminate spill area
with soap and water.

Label container as hazardous waste
for proper disposal.

Click to download full resolution via product page

Caption: Decision-making workflow for responding to a chemical spill.
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For a small spill (<50 mL) contained within a fume hood:

Alert others in the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite,

sand, or clay. [6][13]3. Carefully collect the absorbed material using non-sparking tools and

place it into a sealable, labeled container for hazardous waste disposal.

Clean the spill area thoroughly with soap and water.

Dispose of all contaminated materials (gloves, absorbent pads) as hazardous waste.

Section 5: Environmental Fate and Disposal
Considerations
Proper disposal is a critical final step in the chemical lifecycle, mandated by environmental

regulations and laboratory safety protocols.

Disposal Protocol

All 4-Chlorophenol-2,3,5,6-d4,OD waste, including pure compound, solutions, and

contaminated materials, must be treated as hazardous chemical waste. [2]

Segregation: Waste should be segregated into a container specifically for chlorinated organic

waste. Do not mix with non-halogenated waste. [2]2. Labeling: The waste container must be

kept closed and be clearly labeled with "Hazardous Waste" and the full chemical name.

Disposal: The parent compound, 4-chlorophenol, is listed as a RCRA hazardous waste with

the code U188. [16]Disposal must be handled through the institution's Environmental Health

and Safety (EHS) department in accordance with all local, state, and federal regulations.

[2]4. Empty Containers: Empty containers must be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste. [2]Only after proper rinsing

can the defaced container be discarded as regular lab glass.

Environmental Hazards
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The H411 classification ("Toxic to aquatic life with long lasting effects") underscores the

ecotoxicity of this compound. [3][5]Chlorophenols are known to be persistent in the

environment and can bioaccumulate. [8]Therefore, preventing any release to drains, soil, or

waterways is of paramount importance. [3]

Conclusion
4-Chlorophenol-2,3,5,6-d4,OD is a powerful analytical tool that enables precision in scientific

research. However, its structural similarity to 4-chlorophenol means it carries identical hazards.

A thorough understanding of its toxicological properties, coupled with the disciplined application

of a multi-layered safety system—from engineering controls and administrative protocols to the

correct use of PPE—is essential for its safe utilization. By treating this deuterated compound

with the respect its hazards demand, researchers can leverage its unique benefits while

ensuring the protection of themselves, their colleagues, and the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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